Cas no 1214347-69-9 (3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid)

3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid structure
1214347-69-9 structure
Product Name:3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid
CAS No:1214347-69-9
MF:C13H7F4NO2
MW:285.19379734993
CID:4686224
Update Time:2023-08-15

3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-fluorophenyl)-6-(trifluoromethyl)picolinic acid
    • 3-(3-Fluorophenyl)-6-(trifluoromethyl)picolinic acid
    • Inchi: 1S/C13H7F4NO2/c14-8-3-1-2-7(6-8)9-4-5-10(13(15,16)17)18-11(9)12(19)20/h1-6H,(H,19,20)
    • InChI Key: ATMPKSXOIRBAAX-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(C(=O)O)=N1)C1C=CC=C(C=1)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Topological Polar Surface Area: 50.2

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